Cas no 101236-96-8 (1H-Benzimidazole-2-methanamine,7-nitro-)

• Product Name: 1H-Benzimidazole-2-methanamine,7-nitro-
• CAS No: 101236-96-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 124537
• PubChem ID: 14385917
• Update Time: 2025-04-18

1H-Benzimidazole-2-methanamine,7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,7-nitro-
• 1H-Benzimidazole-2-methanamine,4-nitro- (9CI)
• 4-nitro-2-(aminomethyl)-benzimidazole
• IRRBFIUVOWZDHT-UHFFFAOYSA-N
• 101236-96-8
• 1H-Benzimidazole-2-methanamine,4-nitro-(9CI)
• 4-nitro-1h-benzimidazole-2-methanamine
• SCHEMBL15228495
• (4-nitro-1H-benzimidazol-2-yl)methanamine

• Inchi： 1S/C8H8N4O2/c9-4-7-10-5-2-1-3-6(12(13)14)8(5)11-7/h1-3H,4,9H2,(H,10,11)
• InChI Key： IRRBFIUVOWZDHT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=C(CN)N2)=O

Computed Properties

• Exact Mass: 192.06484
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 97.84